3β,7β,14-Trihydroxy-5β-card-20(22)-enolide
3β,7β,14-Trihydroxy-5β-card-20(22)-enolide
Brand Name:
Vulcanchem
CAS No.:
1173-21-3
VCID:
VC0073190
InChI:
InChI=1S/C23H34O5/c1-21-6-3-15(24)10-14(21)11-18(25)20-17(21)4-7-22(2)16(5-8-23(20,22)27)13-9-19(26)28-12-13/h9,14-18,20,24-25,27H,3-8,10-12H2,1-2H3/t14-,15-,16+,17-,18-,20-,21-,22+,23-/m0/s1
SMILES:
CC12CCC(CC1CC(C3C2CCC4(C3(CCC4C5=CC(=O)OC5)O)C)O)O
Molecular Formula:
C23H34O5
Molecular Weight:
390.5 g/mol
3β,7β,14-Trihydroxy-5β-card-20(22)-enolide
CAS No.: 1173-21-3
Main Products
VCID: VC0073190
Molecular Formula: C23H34O5
Molecular Weight: 390.5 g/mol
| CAS No. | 1173-21-3 |
|---|---|
| Product Name | 3β,7β,14-Trihydroxy-5β-card-20(22)-enolide |
| Molecular Formula | C23H34O5 |
| Molecular Weight | 390.5 g/mol |
| IUPAC Name | 3-[(3S,5S,7S,8S,9S,10S,13R,14S,17R)-3,7,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
| Standard InChI | InChI=1S/C23H34O5/c1-21-6-3-15(24)10-14(21)11-18(25)20-17(21)4-7-22(2)16(5-8-23(20,22)27)13-9-19(26)28-12-13/h9,14-18,20,24-25,27H,3-8,10-12H2,1-2H3/t14-,15-,16+,17-,18-,20-,21-,22+,23-/m0/s1 |
| Standard InChIKey | JDQWKADNJIUBND-ANHVKYHNSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@H]1C[C@@H]([C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=CC(=O)OC5)O)C)O)O |
| SMILES | CC12CCC(CC1CC(C3C2CCC4(C3(CCC4C5=CC(=O)OC5)O)C)O)O |
| Canonical SMILES | CC12CCC(CC1CC(C3C2CCC4(C3(CCC4C5=CC(=O)OC5)O)C)O)O |
| Synonyms | 3β,7β,14-Trihydroxy-5β-card-20(22)-enolide |
| PubChem Compound | 23617411 |
| Last Modified | Nov 11 2021 |
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